Cas no 1186310-96-2 (6-Iodo-1-(4-methoxybenzyl)-1h-pyrido-2,3-b1,4oxazin-2(3h)-one)

• Product Name: 6-Iodo-1-(4-methoxybenzyl)-1h-pyrido-2,3-b1,4oxazin-2(3h)-one
• CAS No: 1186310-96-2
• MF: C₁₅H₁₃IN₂O₃
• MW: 396.179795980453
• MDL: MFCD12922826
• CID: 1070747
• PubChem ID: 329772252
• Update Time: 2025-04-20

6-Iodo-1-(4-methoxybenzyl)-1h-pyrido-2,3-b1,4oxazin-2(3h)-one Chemical and Physical Properties

Names and Identifiers

• 6-Iodo-1-(4-methoxybenzyl)-1H-pyrido[2,3-b][1,4]oxazin-2(3H)-one
• 6-Iodo-1-(4-methoxybenzyl)-1H-pyrido-[2,3-b][1,4]oxazin-2(3H)-one
• 6-iodo-1-[(4-methoxyphenyl)methyl]pyrido[2,3-b][1,4]oxazin-2-one
• 6-Iodo-1-[(4-methoxyphenyl)methyl]-1H-pyrido[2,3-b][1,4]oxazin-2(3H)-one
• CS-0081706
• D74387
• 6-Iodo-1-(4-methoxybenzyl)-1H-pyrido[2,3-b][1,4]oxazin-2(3H)-one, AldrichCPR
• DTXSID30674137
• AKOS015853789
• MFCD12922826
• 1186310-96-2
• 6-Iodo-1-(4-methoxybenzyl)-1h-pyrido-2,3-b1,4oxazin-2(3h)-one

• MDL： MFCD12922826
• Inchi： 1S/C15H13IN2O3/c1-20-11-4-2-10(3-5-11)8-18-12-6-7-13(16)17-15(12)21-9-14(18)19/h2-7H,8-9H2,1H3
• InChI Key： LBZVLEPWTWGEBF-UHFFFAOYSA-N
• SMILES： IC1=CC=C2C(=N1)OCC(N2CC1C=CC(=CC=1)OC)=O

Computed Properties

• Exact Mass: 395.99700
• Monoisotopic Mass: 395.99709g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 374
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 51.7Ų

Experimental Properties

• Density: 1.7±0.1 g/cm3
• Boiling Point: 603.3±55.0 °C at 760 mmHg
• Flash Point: 318.6±31.5 °C
• PSA: 51.66000
• LogP: 2.68540
• Vapor Pressure: 0.0±1.7 mmHg at 25°C

6-Iodo-1-(4-methoxybenzyl)-1h-pyrido-2,3-b1,4oxazin-2(3h)-one Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 22
• Safety Instruction： H303+H313+H333
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles